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Compound of Interest

Compound Name: 1,14-Tetradecanedioic-D24 acid

Cat. No.: B1436207 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of specialized chemical compounds like 1,14-Tetradecanedioic-D24 acid are

paramount for a secure and compliant laboratory environment. This guide provides immediate,

essential safety protocols, operational plans, and disposal procedures to minimize risk and

ensure regulatory adherence.

Chemical Identifier:

Name: 1,14-Tetradecanedioic-D24 Acid

CAS Number: 130348-88-8[1][2]

Molecular Formula: C₁₄D₂₄H₂O₄[3]

Appearance: White solid[1]

Hazard Identification and First Aid
1,14-Tetradecanedioic-D24 acid is classified as an irritant.[1] The safety data for the

deuterated compound is based on its non-deuterated counterpart, 1,14-Tetradecanedioic acid,

and the hazards are presumed to be similar.[1] The non-deuterated form is known to cause

skin and eye irritation and may lead to respiratory irritation.[4]
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Hazard Description First Aid Measures

Eye Irritation Causes serious eye irritation.

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

Skin Irritation Causes skin irritation.

Wash the affected area with

soap and water.[1] Remove

contaminated clothing. If

irritation persists, seek medical

attention.

Inhalation
May cause respiratory tract

irritation.[4]

Move the individual to fresh air.

If breathing is difficult, seek

immediate medical attention.

Ingestion
Potential for gastrointestinal

irritation.

Do not induce vomiting. Rinse

mouth with water and seek

immediate medical attention.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to create a barrier between the handler and the

chemical.
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PPE Category Specification Rationale

Eye/Face Protection
Chemical splash-resistant

safety goggles.[1]

To prevent eye contact which

can cause serious irritation.[4]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).[1]

To prevent skin contact which

can cause irritation.[4]

Skin/Body Protection
Laboratory coat and close-toed

footwear.

To protect skin from accidental

splashes or spills.

Respiratory Protection

Use in a well-ventilated area,

preferably a fume hood.[1] For

spills, a self-contained

breathing apparatus may be

necessary.[1]

To minimize inhalation of dust

particles which may cause

respiratory irritation.[4]

Operational Plan: Handling and Storage
Engineering Controls:

Always handle 1,14-Tetradecanedioic-D24 acid in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation of dust.[1]

Ensure that eyewash stations and safety showers are readily accessible.[1]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace by removing any unnecessary items and ensuring spill cleanup materials are

accessible.

Weighing and Transfer: Conduct all weighing and transferring of the powdered solid within a

fume hood to control dust. Use appropriate tools (e.g., spatula, weigh boat) to minimize the

generation of airborne particles.

Solution Preparation: When dissolving the solid, add the acid to the solvent slowly to avoid

splashing.
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Post-Handling: After handling, decontaminate all equipment and the work area. Wash hands

thoroughly with soap and water.

Storage:

Store at room temperature in a dry, well-ventilated area.[1]

Keep containers tightly closed to prevent moisture absorption and contamination.

Store away from incompatible materials such as bases and strong oxidizing/reducing agents.

[1]

Spill Management and Disposal Plan
Accidental Release Measures
In the event of a spill, follow these steps to ensure safety and proper cleanup:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

PPE: Don the appropriate PPE, including respiratory protection (a self-contained breathing

apparatus for larger spills), chemical-resistant gloves, and eye protection.[1]

Containment: For powdered spills, carefully sweep or scoop the material to avoid creating

dust.[5] For liquid spills, create a dike around the spill using an inert absorbent material like

vermiculite or sand.[5][6]

Neutralization: For acid spills, cautiously neutralize with a suitable agent like sodium

bicarbonate or soda ash, working from the outside in.[5][6] Use pH paper to confirm

neutralization.[6]

Cleanup: Absorb the neutralized mixture with an inert material.[5] Place the absorbed

material and any contaminated PPE into a clearly labeled, sealed container for hazardous

waste.[5]

Decontamination: Clean the spill area thoroughly with soap and water.
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Disposal Plan
All waste materials, including the chemical itself, contaminated absorbents, and disposable

PPE, must be treated as hazardous waste.

Waste Disposal Protocol:

Segregation: Collect all waste material, including unused product and contaminated

consumables (e.g., gloves, wipes), in a designated and clearly labeled hazardous waste

container.

Labeling: Ensure the container is properly labeled with "Hazardous Waste," the chemical

name "1,14-Tetradecanedioic-D24 Acid," and any associated hazards.

Storage: Store the waste container in a designated, secure area, away from incompatible

materials.

Disposal: Arrange for disposal through a licensed disposal company, adhering to all federal,

state, and local regulations.[1]

Experimental Workflow Diagram
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Workflow for Handling 1,14-Tetradecanedioic-D24 Acid
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Caption: Workflow for handling 1,14-Tetradecanedioic-D24 acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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